Cas no 180207-27-6 (4-Thiazoleethanol,2-(methylamino)-)

4-Thiazoleethanol,2-(methylamino)- structure
180207-27-6 structure
Product Name:4-Thiazoleethanol,2-(methylamino)-
CAS No:180207-27-6
MF:C6H10N2OS
MW:158.221399784088
CID:113392
PubChem ID:45121870
Update Time:2025-04-18

4-Thiazoleethanol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleethanol,2-(methylamino)-
    • 2-[2-(methylamino)-1,3-thiazol-4-yl]ethanol
    • 4-Thiazoleethanol, 2-(methylamino)-
    • 180207-27-6
    • 4-Thiazoleethanol, 2-(methylamino)-
    • DB-272918
    • Inchi: 1S/C6H10N2OS/c1-7-6-8-5(2-3-9)4-10-6/h4,9H,2-3H2,1H3,(H,7,8)
    • InChI Key: CIYMXSNNIGGYNL-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC(=C1)CCO

Computed Properties

  • Exact Mass: 158.0515
  • Monoisotopic Mass: 158.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.4A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 45.15
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